Cas no 959237-45-7 (1-(4-chloropyrimidin-2-yl)pyrrolidin-3-ol)
959237-45-7 structure
Product Name:1-(4-chloropyrimidin-2-yl)pyrrolidin-3-ol
CAS No:959237-45-7
MF:C8H10ClN3O
MW:199.637500286102
CID:2103487
PubChem ID:45787534
Update Time:2025-04-21
1-(4-chloropyrimidin-2-yl)pyrrolidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chloropyrimidin-2-yl)pyrrolidin-3-ol
- AB54116
- AKOS006311723
- DA-00158
- 959237-45-7
- JNEIOMYUNLFYCC-UHFFFAOYSA-N
- SCHEMBL3511418
-
- Inchi: 1S/C8H10ClN3O/c9-7-1-3-10-8(11-7)12-4-2-6(13)5-12/h1,3,6,13H,2,4-5H2
- InChI Key: JNEIOMYUNLFYCC-UHFFFAOYSA-N
- SMILES: ClC1=CC=NC(=N1)N1CCC(C1)O
Computed Properties
- Exact Mass: 199.0512396Da
- Monoisotopic Mass: 199.0512396Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 49.3Ų
1-(4-chloropyrimidin-2-yl)pyrrolidin-3-ol Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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